2-phenyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-phenyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H13N3O2S/c19-13(9-11-5-2-1-3-6-11)16-15-18-17-14(20-15)10-12-7-4-8-21-12/h1-8H,9-10H2,(H,16,18,19)
• InChI Key: SBFCASSKWYZPHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)CC3=CC=CS3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2-phenyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)acetamide, also known as PTAC, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. PTAC is a member of the oxadiazole family, which has been found to exhibit a wide range of biological and pharmacological activities.

Scientific Research Applications

Antimicrobial Applications

• Antimicrobial and Hemolytic Activity : A study by Gul et al. (2017) synthesized a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, including derivatives similar to 2-phenyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)acetamide. These compounds showed significant activity against various microbial species and demonstrated lower toxicity, making them potential candidates for biological applications (Gul et al., 2017).

• Synthesis and Antibacterial Activity : Another research by Ramalingam et al. (2019) synthesized derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and found them to exhibit significant antibacterial activity (Ramalingam et al., 2019).

Antitumor and Anti-Inflammatory Applications

• Antitumor Activity : Research indicates that 1,3,4-oxadiazole derivatives, including those similar to 2-phenyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)acetamide, show potential as antitumor agents. Studies have evaluated these compounds for their antitumor activities against various cancer cell lines, highlighting their potential in cancer treatment (Yurttaş et al., 2015).

• Anti-Inflammatory Properties : A study by Nargund et al. (1994) synthesized various 1,3,4-oxadiazole derivatives and evaluated their anti-inflammatory activity. These compounds showed considerable anti-inflammatory effects, suggesting their potential use in treating inflammatory conditions (Nargund et al., 1994).

Other Applications

• Optoelectronic Properties : Research on thiazole-based polythiophenes, which are related to the chemical structure of interest, has explored their optoelectronic properties. This indicates potential applications in electronic and photonic devices (Camurlu & Guven, 2015).